Cas no 422-02-6 (Propane,3-chloro-1,1,1,2,2-pentafluoro-)

• Product Name: Propane,3-chloro-1,1,1,2,2-pentafluoro-
• CAS No: 422-02-6
• MF: C₃H₂ClF₅
• MW: 168.492997646332
• CID: 330000
• PubChem ID: 67905
• Update Time: 2025-07-15

Propane,3-chloro-1,1,1,2,2-pentafluoro- Chemical and Physical Properties

Names and Identifiers

• Propane,3-chloro-1,1,1,2,2-pentafluoro-
• 3-Chloro-1,1,1,2,2-pentafluoropropane
• (3-chloro-1-propynyl)trimethylsilane
• (3-chloroprop-1-ynyl)trimethylsilane
• 1-(trimethylsilyl)-3-chloro-1-propyne
• 1,1,1,2,2-pentafluoro-3-chloropropane
• 1-chloro-2,2,3,3,3-pentafluoropropane
• 1-trimethylsilyl-3-chloro-1-propyne
• 3-Chlor-1,1,1,2,2-pentafluor-propan
• 3-chloro-1-(trimethylsilyl)-1-propyne
• 3-chloro-1-trimethylsilyl-1-propyne
• 3-trimethylsilyl-1-chloroprop-2-yne
• CF3CF2CH2Cl
• CTK0E2989
• HCFC 235cb
• R 235cb
• Propane, 3-chloro-1,1,1,2,2-Pentafluoro-
• Chloropentafluoropropane
• MFCD00233035
• 422-02-6
• BRN 1700277
• SCHEMBL69608
• DTXSID5073905
• AKOS006371673
• 2,2,3,3,3-Pentafluoropropyl chloride
• 3-CHLORO-1,1,1,2,3-PENTAFLUOROPROPANE
• 108662-83-5
• 134237-41-5

• Inchi： 1S/C3H2ClF5/c4-1-2(5,6)3(7,8)9/h1H2
• InChI Key： XTRPJEPJFXGYCI-UHFFFAOYSA-N
• SMILES： ClCC(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 167.97656
• Monoisotopic Mass: 167.9765186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.395 g/cm3 (25 ºC)
• Boiling Point: 28-30 ºC
• Flash Point: -34.2±11.9 ºC,
• Refractive Index: 1.292 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 0

Additional information on Propane,3-chloro-1,1,1,2,2-pentafluoro-

Recent Advances in the Study of Propane,3-chloro-1,1,1,2,2-pentafluoro- (CAS: 422-02-6) and Its Applications in Chemical and Biomedical Fields

Propane,3-chloro-1,1,1,2,2-pentafluoro- (CAS: 422-02-6) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex fluorinated molecules. Its stability and reactivity make it particularly valuable for the development of novel pharmaceuticals, where fluorinated compounds often exhibit enhanced bioavailability and metabolic stability. Researchers have also explored its potential as a refrigerant and fire extinguishing agent, leveraging its low toxicity and environmental profile compared to traditional alternatives.

In the biomedical field, preliminary investigations suggest that derivatives of Propane,3-chloro-1,1,1,2,2-pentafluoro- may possess interesting biological activities. Several research groups have reported on the compound's potential as a building block for the development of new antimicrobial agents and enzyme inhibitors. These findings open up exciting possibilities for drug discovery and development, particularly in the fight against resistant pathogens.

The synthesis and purification of Propane,3-chloro-1,1,1,2,2-pentafluoro- have been the subject of recent optimization efforts. New catalytic methods have been developed to improve yield and selectivity, while reducing energy consumption and waste generation. These advancements align with the growing emphasis on green chemistry principles in industrial processes.

Analytical characterization techniques for this compound have also seen significant improvements. Advanced spectroscopic methods, including NMR and mass spectrometry, have provided deeper insights into its molecular structure and behavior. These tools are proving invaluable for quality control in industrial applications and for understanding the compound's reactivity in various chemical environments.

Looking ahead, researchers are particularly interested in exploring the compound's potential in material science applications. Its unique combination of chemical stability and physical properties makes it a promising candidate for use in specialty polymers and coatings. Several patents have recently been filed in this area, indicating growing commercial interest.

While the compound shows considerable promise, researchers caution that further toxicological and environmental impact studies are needed to fully assess its safety profile. Current data suggest it may be more environmentally friendly than many traditional fluorinated compounds, but comprehensive lifecycle analyses are still underway.

In conclusion, Propane,3-chloro-1,1,1,2,2-pentafluoro- (CAS: 422-02-6) represents an important fluorinated building block with diverse potential applications. The recent research developments highlighted in this briefing demonstrate its growing importance across multiple scientific and industrial domains. As research continues, we can expect to see further innovations and applications emerge for this versatile compound.